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Compound of Interest

Compound Name: 2-Iodobenzoic acid

Cat. No.: B1664553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2-
Iodobenzoic acid, a crucial reagent in organic synthesis. The document outlines its physical

properties, detailed experimental protocols for their determination, and its key role as a

precursor in the synthesis of important oxidizing agents.

Physicochemical Data of 2-Iodobenzoic Acid
2-Iodobenzoic acid is a white solid compound with the chemical formula C₇H₅IO₂.[1] Its

physical properties are critical for its application in various chemical reactions. The data below

has been compiled from multiple sources to provide a comprehensive overview.

Property Value Source(s)

Melting Point 160-164 °C [2][3][4][5][6]

162 °C [7]

230-233 °C [1]

Boiling Point 313.9 ± 25.0 °C (Predicted) [2][5][6]

Density 2.25 g/cm³ [4][6][7]
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Note: A discrepancy exists in the reported melting point, with most sources citing a range

around 160-164°C. The higher value of 230-233°C appears less common. The boiling point is a

predicted value, as the compound may decompose at higher temperatures.

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for verifying the purity of a

substance. The following are detailed methodologies for these measurements.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this transition occurs over a narrow temperature range. Impurities

typically depress the melting point and broaden the range.[8][9]

Apparatus:

Melting point apparatus (digital or oil bath)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 2-Iodobenzoic acid sample is completely dry. If necessary,

dry it under vacuum. Place a small amount of the sample on a clean, dry surface and crush it

into a fine powder using a mortar and pestle.

Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample. A

small amount of solid will be forced into the tube. Invert the tube and gently tap it on a hard

surface to pack the solid down to the sealed end. Repeat until a sample height of 2-3 mm is

achieved.[9]
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Apparatus Setup:

Oil Bath Method: Attach the capillary tube to a thermometer using a rubber band or wire,

aligning the sample with the thermometer bulb. Suspend the thermometer in a beaker

containing a high-boiling point oil (e.g., mineral oil or silicone oil).[8]

Digital Apparatus: Place the packed capillary tube into the designated sample holder in the

melting point apparatus.

Heating and Observation:

Heat the apparatus rapidly to a temperature about 15-20°C below the expected melting

point (approx. 162°C).

Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the

sample and the heating medium.[8]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last crystal of the solid

melts (the end of the melting range).

Purity Assessment: A sharp melting point range (e.g., 1-2°C) is indicative of a pure

compound. A broad range suggests the presence of impurities.[8]

Boiling Point Determination (Micro-reflux Method)
Since 2-Iodobenzoic acid is a solid at room temperature and its boiling point is high (and

predicted), direct determination can be challenging and may lead to decomposition. The

following is a general method for determining the boiling point of a high-boiling liquid, which

would require dissolving the acid in a suitable high-boiling, inert solvent for a solution-based

measurement, or more advanced techniques like distillation under reduced pressure for the

pure substance. A simplified, general procedure for an organic compound is described below.

Apparatus:

Small test tube or fusion tube
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Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block on a hot plate or oil bath)

Stand and clamp

Procedure:

Sample Preparation: Place approximately 0.5 mL of the liquid sample into a small test tube.

Capillary Inversion: Place a capillary tube (sealed end up) inside the test tube, with the open

end submerged in the liquid.[10]

Apparatus Setup: Attach the test tube to a thermometer. Immerse the setup in an oil bath or

place it in an aluminum heating block, ensuring the sample is below the level of the heating

medium.[10]

Heating and Observation:

Heat the apparatus gradually. As the temperature rises, air trapped in the capillary tube will

expand and slowly bubble out.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles

will emerge from the open end of the capillary tube.[10]

Turn off the heat and allow the apparatus to cool slowly.

The moment the bubbling stops and the liquid just begins to enter the capillary tube,

record the temperature. This temperature is the boiling point, as it is the point where the

external pressure equals the vapor pressure of the substance.

Synthesis and Application Pathway
2-Iodobenzoic acid is a versatile synthetic intermediate. Its preparation via the Sandmeyer

reaction from anthranilic acid is a classic example of diazonium salt chemistry. A primary

application is its use as a precursor to hypervalent iodine reagents like 2-Iodoxybenzoic acid
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(IBX) and Dess–Martin periodinane (DMP), which are valued as mild and selective oxidizing

agents in modern organic synthesis.[5][7]

Anthranilic Acid Diazonium Salt

1. NaNO₂, H₂SO₄

(Diazotization) 2-Iodobenzoic Acid

2. KI
(Sandmeyer Reaction) IBX (2-Iodoxybenzoic acid)Oxidation

Dess-Martin PeriodinaneAcetylation

Mild Oxidation
(e.g., Alcohols to Aldehydes)

Application

Application

Click to download full resolution via product page

Caption: Synthesis of 2-Iodobenzoic acid and its conversion to key oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664553#2-iodobenzoic-acid-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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